Cas no 2172278-98-5 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid
• CAS No: 2172278-98-5
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 5767895
• PubChem ID: 165878369
• Update Time: 2025-10-28

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172278-98-5
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylbenzoic acid
• EN300-1520850
• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid

• Inchi： 1S/C25H22N2O5/c1-15-10-11-16(12-21(15)24(29)30)27-23(28)13-26-25(31)32-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-12,22H,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： HRQBSFSUKUYEHP-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC(C)=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid (CAS No. 2172278-98-5)

In the realm of organic chemistry and pharmaceutical research, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid (CAS No. 2172278-98-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) group, which is widely utilized in solid-phase peptide synthesis (SPPS) for protecting amino acids during chemical reactions.

The Fmoc group in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid is particularly noteworthy for its labile nature under basic conditions, making it a preferred choice for researchers aiming to achieve high-purity peptides. This characteristic aligns with the growing demand for precision medicine and customized therapeutics, where the synthesis of specific peptide sequences is paramount. The compound’s methylbenzoic acid moiety further enhances its solubility and reactivity, facilitating its use in diverse biochemical assays.

Recent advancements in peptide-based drug discovery have spotlighted compounds like CAS No. 2172278-98-5. For instance, the rise of GLP-1 receptor agonists and anticancer peptides has driven interest in efficient synthesis methods. Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents" to optimize their workflows, underscoring the relevance of this compound. Additionally, its role in click chemistry and bioconjugation techniques has expanded its utility in creating targeted drug delivery systems.

From a commercial perspective, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid is available through specialized chemical suppliers, often listed under categories like "building blocks for peptide synthesis" or "pharmaceutical intermediates." Quality control measures, such as HPLC purity testing and mass spectrometry validation, are essential to ensure its suitability for high-stakes research. The compound’s stability under controlled storage conditions (e.g., -20°C in anhydrous environments) further underscores its practicality for long-term use.

Environmental and safety considerations are also pivotal when handling CAS No. 2172278-98-5. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and working in fume hoods—are recommended. This aligns with the broader industry shift toward green chemistry principles, where minimizing waste and optimizing reaction yields are prioritized.

In summary, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbenzoic acid represents a versatile and indispensable tool in modern chemical research. Its applications span from peptide therapeutics to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for tailored biomolecules continues to grow, this compound will likely remain at the forefront of innovation.